Cas no 56863-46-8 (5-Phenylpyrimidin-2(1H)-one)

• Product Name: 5-Phenylpyrimidin-2(1H)-one
• CAS No: 56863-46-8
• MF: C₁₀H₈N₂O
• MW: 172.18332195282
• MDL: MFCD17078938
• CID: 1084031
• PubChem ID: 2750141
• Update Time: 2025-09-26

5-Phenylpyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

• 5-Phenylpyrimidin-2(1H)-one
• 5-phenyl-1H-pyrimidin-2-one
• 1-methyl-5-phenyl-2(1H)-pyrimidinone
• 2-HYDROXY-5-PHENYLPYRIMIDINE
• 5-Phenyl-1,2-dihydropyrimidin-2-on
• 5-phenyl-1,2-dihydropyrimidin-2-one
• 5-Phenyl-1H-pyrimidin-2-on
• AC1MBG9H
• SureCN2352218
• 5-Phenyl-pyrimidin-2-ol
• 5-phenyl-2(1)-Pyrimidone
• AKOS015941775
• 2(1)-Pyrimidone, 5-phenyl-
• SB56576
• CS-0029698
• SNIHVCLUWFQTKH-UHFFFAOYSA-N
• DTXSID60372795
• DB-368814
• 5-Phenyl-2-pyrimidinol
• SCHEMBL11470343
• SCHEMBL2352218
• AKOS004905576
• 56863-46-8
• 5-phenyl-2(1H)-pyrimidinone
• MFCD17078938

• MDL： MFCD17078938
• Inchi： 1S/C10H8N2O/c13-10-11-6-9(7-12-10)8-4-2-1-3-5-8/h1-7H,(H,11,12,13)
• InChI Key： SNIHVCLUWFQTKH-UHFFFAOYSA-N
• SMILES： O=C1N=CC(=CN1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 172.06374
• Monoisotopic Mass: 172.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 41.5Ų

Experimental Properties

• PSA: 41.46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones